BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Phenylenediamine hydrochloride material
safety data sheet for researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Phenylenediamine hydrochloride

Cat. No.: B3427013

p-Phenylenediamine Hydrochloride: A Technical
Safety Guide for Researchers

An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling
and Toxicological Profile of p-Phenylenediamine Hydrochloride.

This technical guide provides a comprehensive overview of the material safety data for p-
Phenylenediamine hydrochloride, tailored for researchers, scientists, and professionals in
drug development. It consolidates critical safety information, toxicological data, and
experimental methodologies to ensure safe laboratory practices and a thorough understanding
of the substance's hazard profile.

Section 1: Chemical and Physical Properties

p-Phenylenediamine hydrochloride is the dihydrochloride salt of 1,4-phenylenediamine. It is
a white to slightly reddish crystalline solid or gray powder that may darken upon exposure to
air.[1][2] It is soluble in water.[2]
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Property Value Reference(s)
Chemical Formula CeH10CI2N2 [3]

Molecular Weight 181.06 g/mol [3]

CAS Number 624-18-0 [2]
Appearance White to slightly reddish 2]

crystals or gray powder

Melting Point >200°C [2]

Boiling Point Not available

Solubility Soluble in water [2]

Vapor Pressure

<1 mmHg

[4]

Flash Point

311°F (for p-

Phenylenediamine)

[4]

Section 2: Hazard Identification and GHS

Classification

p-Phenylenediamine hydrochloride is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is acutely

toxic if swallowed, in contact with skin, or if inhaled. It is also a skin sensitizer and causes

serious eye irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[5]

GHS Pictograms:

Signal Word: Danger

Hazard Statements:

e H301: Toxic if swallowed.[5]

e H311: Toxic in contact with skin.[5]

e H331: Toxic if inhaled.[1]
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e H317: May cause an allergic skin reaction.[1]
e H319: Causes serious eye irritation.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets from chemical suppliers. Key precautions include avoiding breathing
dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye
protection/face protection, and avoiding release to the environment.[5]

GHS Classification

Hazard Communication

Assign Pictograms H Select Signal Word H Generate H- }—»l Generate P- Create SDS

Click to download full resolution via product page
GHS Classification and Labeling Workflow for Hazardous Chemicals.

Section 3: Toxicology Profile

The toxicity of p-phenylenediamine and its salts is a significant concern for researchers. The

primary routes of exposure are oral, dermal, and inhalation.

Acute Toxicity
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Route Species Test Value Reference(s)

80 mg/kg (for p-
Oral Rat LD50 phenylenediamin  [6]

e)

>7940 mg/kg (for

Dermal Rabbit LD50 b N
phenylenediamin

e)

5000 mg/kg (for

Dermal Rabbit LDLo P o [7]
phenylenediamin

e)

920 mg/m3/4H
) (for p-
Inhalation Rat LC50 o [6][8]
phenylenediamin

e)

Note: Much of the available data is for the free base, p-phenylenediamine. The dihydrochloride
salt is expected to have a similar toxicological profile.

Skin Sensitization

p-Phenylenediamine is a well-documented skin sensitizer.[9] The mechanism involves the
chemical acting as a hapten, where it or its oxidation products bind to skin proteins, forming an
immunogenic complex that can elicit an allergic reaction.[10][11]

Mechanism of Cellular Toxicity

Recent research has shed light on the cellular mechanisms of p-phenylenediamine toxicity. In
human urothelial cells, it has been shown to induce apoptosis (programmed cell death) through
the activation of a reactive oxygen species (ROS)-mediated mitochondrial pathway. This
process also involves the inhibition of key cellular signaling pathways including NF-kB, mTOR,
and Wnt.[12]
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Apoptotic Pathway of p-Phenylenediamine in Human Urothelial Cells.

Section 4: Experimental Protocols

The toxicological data presented in this guide are primarily derived from standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are summaries of the methodologies for key toxicity endpoints.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is designed to classify a substance into a toxicity class based on a stepwise
procedure with a limited number of animals.[13]

Methodology Summary:

o Animal Model: Typically, Wistar female rats are used.[14]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b3427013?utm_src=pdf-body-img
https://www.wisdomlib.org/concept/oecd-423-guidelines
https://www.scribd.com/document/844725628/424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Housing: Animals are housed in polypropylene cages with appropriate bedding and
acclimatized for at least 5 days.[14]

e Dosing: The study follows a stepwise dosing approach. A starting dose is selected, and a
small group of animals (e.qg., 3) is dosed.[14]

e Observation: The outcome for this group (survival or death) determines the next dosing step
(higher or lower). This continues until the criteria for a specific toxicity class are met.[14]

» Endpoints: The primary endpoint is mortality. Animals are observed for at least 14 days for
signs of toxicity.[14]

Skin Sensitization - Guinea Pig Maximisation Test
(GPMT) (OECD 406)

The GPMT is an adjuvant-type test used to assess the potential of a substance to cause skin
sensitization.[15][16]

Methodology Summary:

Animal Model: Young adult guinea pigs are used.[17]

Induction Phase:

o Day O: Intradermal injections of the test substance (with and without Freund's Complete
Adjuvant) and the adjuvant alone are made in the shoulder region.[16]

o Day 7: Atopical application of the test substance is applied to the same area.[18]

Challenge Phase:

o Day 21: Atopical challenge with the test substance is applied to a naive area of the flank.
[16]

Observation: The challenge sites are observed for erythema and edema at 24 and 48 hours
after patch removal.[17]
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o Evaluation: The incidence and severity of the skin reactions in the test group are compared
to a control group.[16]

Skin Sensitization - Local Lymph Node Assay (LLNA)
(OECD 429)

The LLNA s an in vivo method that measures lymphocyte proliferation in the draining lymph
nodes as an indicator of skin sensitization.[19][20]

Methodology Summary:
o Animal Model: Typically, female CBA/Ca or CBA/J strain mice are used.[20]

e Dosing: The test substance is applied to the dorsum of both ears for three consecutive days.
[21]

o Proliferation Measurement: On day 6, a radiolabeled substance (e.g., 3H-methyl thymidine) is
injected intravenously.[22]

o Endpoint: A few hours after the injection, the animals are euthanized, and the draining
auricular lymph nodes are excised. The incorporation of the radiolabel, which is proportional
to lymphocyte proliferation, is measured.[22]

» Evaluation: A stimulation index (SI) is calculated by comparing the proliferation in the test
group to the vehicle control group. An SI of 3 or greater is considered a positive response.
[22]

Section 5: Safe Handling and Emergency

Procedures

Given the acute toxicity and sensitizing properties of p-phenylenediamine hydrochloride,
strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

o Hand Protection: Wear appropriate chemical-resistant gloves.
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+ Eye/Face Protection: Use chemical safety goggles and/or a face shield.
« Skin and Body Protection: Wear a lab coat and ensure full skin coverage.

* Respiratory Protection: Use a NIOSH-approved respirator when handling the powder outside

of a fume hood.

Handling p-Phenylenediamine

Hydrochloride?

Handling Powder?

Wear Chemical
Resistant Gloves

In a Fume Hood?

Wear Lab Coat

Wear Safety Goggles

Use NIOSH-approved
Respirator

Proceed with Caution

Click to download full resolution via product page
Personal Protective Equipment (PPE) Selection Guide.

First Aid Measures
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« If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call
a physician immediately.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a
physician.

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Call an ophthalmologist.

Spills and Disposal

In case of a spill, avoid dust formation. Sweep up and shovel into suitable containers for
disposal. Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.

Section 6: Occupational Exposure Limits

Organization Limit Type Value

OSHA PEL-TWA 0.1 mg/m3
NIOSH REL-TWA 0.1 mg/m3
ACGIH TLV-TWA 0.1 mg/m3

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

This guide is intended to supplement, not replace, the information available in the full Safety
Data Sheet (SDS) provided by the manufacturer. Researchers should always consult the most
current SDS for p-Phenylenediamine hydrochloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3427013#p-phenylenediamine-hydrochloride-
material-safety-data-sheet-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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